Cas no 5797-13-7 (2-Pyrimidineundecanoicacid)

2-Pyrimidineundecanoicacid structure
2-Pyrimidineundecanoicacid structure
Product Name:2-Pyrimidineundecanoicacid
CAS No:5797-13-7
MF:C13H11IN2O3S
MW:402.207514047623
CID:379992
PubChem ID:1010141
Update Time:2025-04-19

2-Pyrimidineundecanoicacid Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidineundecanoicacid
    • benzamide, N-[4-(aminosulfonyl)phenyl]-2-iodo-
    • BIM-0033998.P001
    • SR-01000220109
    • CBMicro_034048
    • AB00097368-01
    • AKOS000487357
    • SR-01000220109-1
    • DTXSID00973543
    • AN-329/12245503
    • Oprea1_781911
    • Oprea1_573055
    • Cambridge id 5797137
    • 5797-13-7
    • N-[4-(aminosulfonyl)phenyl]-2-iodobenzamide
    • 2-iodo-N-(4-sulfamoylphenyl)benzamide
    • Inchi: 1S/C13H11IN2O3S/c14-12-4-2-1-3-11(12)13(17)16-9-5-7-10(8-6-9)20(15,18)19/h1-8H,(H,16,17)(H2,15,18,19)
    • InChI Key: WGXSNYGAGUPIKK-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1C(NC1C=CC(=CC=1)S(N)(=O)=O)=O

Computed Properties

  • Exact Mass: 401.95313
  • Monoisotopic Mass: 401.953506
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 97.6

Experimental Properties

  • Density: 1.833
  • Refractive Index: 1.704
  • PSA: 89.26
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